Cas no 28905-48-8 (2-O-[2-(3,4-dihydroxyphenyl)-3,5-dihydroxychromenium-7-yl]-beta-D-glucopyranose chloride)

• Product Name: 2-O-[2-(3,4-dihydroxyphenyl)-3,5-dihydroxychromenium-7-yl]-beta-D-glucopyranose chloride
• CAS No: 28905-48-8
• MF: C₂₁H₂₁ClO₁₁
• MW: 484.837846517563
• CID: 1436968
• PubChem ID: 185664
• Update Time: 2025-04-20

2-O-[2-(3,4-dihydroxyphenyl)-3,5-dihydroxychromenium-7-yl]-beta-D-glucopyranose chloride Chemical and Physical Properties

Names and Identifiers

• 2-O-[2-(3,4-dihydroxyphenyl)-3,5-dihydroxychromenium-7-yl]-beta-D-glucopyranose chloride
• Cyanidin, beta-D-glucopyranoside
• 28905-48-8
• Cyanidin monoglucoside
• 1-Benzopyrylium, 2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-, chloride, mono-beta-D-glucopyranoside

• Inchi： 1S/C21H20O11.ClH/c22-7-16-17(27)18(28)20(21(29)32-16)30-9-4-12(24)10-6-14(26)19(31-15(10)5-9)8-1-2-11(23)13(25)3-8;/h1-6,16-18,20-22,27-29H,7H2,(H3-,23,24,25,26);1H/t16-,17-,18+,20-,21-;/m1./s1
• InChI Key： AOYDIFJAPBNESL-GIICXGHVSA-N
• SMILES： [Cl-].O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)OC1C=C(C2=CC(=C(C3C=CC(=C(C=3)O)O)[O+]=C2C=1)O)O)O

Computed Properties

• Exact Mass: 462.9128
• Monoisotopic Mass: 484.077239
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 623
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 181

Experimental Properties

• PSA: 188.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 5-hydroxyflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Hydroxyflavonoids 5-hydroxyflavonoids